Cas no 1191034-22-6 (Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester(Mixture of Diastereomers))

• Product Name: Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester(Mixture of Diastereomers)
• CAS No: 1191034-22-6
• MF: C₂₃H₃₂N₂O₉
• MW: 480.508187294006
• CID: 1062771
• PubChem ID: 75116599
• Update Time: 2025-10-22

Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester(Mixture of Diastereomers)
• Milnacipran Carbamoyl-β-D-glucuronide (Mixture of Diastereomers)
• methyl (2S,3S,4S,5R,6S)-6-[[(1S,2R)-2-(diethylcarbamoyl)-2-phenylcyclopropyl]methylcarbamoyloxy]-3,4,5-trihydroxyoxane-2-carboxylate
• Milnacipran Carbamoy
• Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester (Mixture of Diastereomers)
• Milnacipran Carbamoyl-Beta-D-glucuronide Methyl Ester
• 1191034-22-6
• Milnacipran CarbaMoyl-beta-D-glucuronide

• Inchi： 1S/C23H32N2O9/c1-4-25(5-2)21(30)23(13-9-7-6-8-10-13)11-14(23)12-24-22(31)34-20-17(28)15(26)16(27)18(33-20)19(29)32-3/h6-10,14-18,20,26-28H,4-5,11-12H2,1-3H3,(H,24,31)
• InChI Key： OCJREBQTSSRPRZ-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CC1CNC(=O)OC1C(C(C(C(C(=O)OC)O1)O)O)O)N(CC)CC

Computed Properties

• Exact Mass: 480.21100
• Monoisotopic Mass: 480.21078060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 158.35000
• LogP: -0.27610

Additional information on Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester(Mixture of Diastereomers)

Compound CAS No. 1191034-22-6: Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester (Mixture of Diastereomers)

The compound with CAS No. 1191034-22-6, known as Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester, is a significant molecule in the field of pharmaceutical research. This compound is particularly notable for its role as a mixture of diastereomers, which adds complexity to its synthesis and characterization. The term diastereomers refers to stereoisomers that are not mirror images of each other, and their presence in this compound highlights the importance of stereochemistry in drug development.

Milnacipran itself is a well-known drug used for the treatment of fibromyalgia and neuropathic pain. The modification of milnacipran into its carbamoyl-β-D-glucuronide methyl ester form represents an innovative approach to enhance its pharmacokinetic properties. The addition of the β-D-glucuronide group is a strategy to improve the compound's solubility and bioavailability, which are critical factors in drug efficacy.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemical properties. Researchers have employed advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the structure and purity of the compound. The use of chiral chromatography has also been instrumental in separating and identifying the individual diastereomers within the mixture.

The development of this compound has significant implications for the pharmaceutical industry, particularly in the area of pain management. By modifying milnacipran into its glucuronide ester form, scientists aim to address some of the limitations associated with the original drug, such as poor absorption and rapid metabolism. This modification could potentially lead to a more effective and safer therapeutic option for patients suffering from chronic pain conditions.

In terms of application, this compound is currently under investigation for its potential use in clinical trials. Preclinical studies have demonstrated promising results, with improved pharmacokinetic profiles compared to the parent drug. However, further research is required to fully understand its safety profile and efficacy in human subjects.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and esterification reactions. The stereochemical outcome of these reactions is carefully controlled to ensure the formation of the desired diastereomers. This level of precision is essential in pharmaceutical chemistry, where even minor deviations can significantly impact the therapeutic potential of a compound.

In conclusion, CAS No. 1191034-22-6, or Milnacipran Carbamoyl-β-D-glucuronide Methyl Ester, represents a cutting-edge advancement in drug development. Its unique structure as a mixture of diastereomers and its potential applications in pain management make it a subject of intense scientific interest. As research continues, this compound holds promise for improving the lives of patients with chronic pain conditions worldwide.